Cas no 1049733-74-5 (1-(2-Chloro-6-fluoro-benzyl)-[1,4]diazepane dihydrochloride)

• Product Name: 1-(2-Chloro-6-fluoro-benzyl)-[1,4]diazepane dihydrochloride
• CAS No: 1049733-74-5
• MF: C₁₂H₁₈Cl₃FN₂
• MW: 315.642123699188
• MDL: MFCD04973341
• CID: 3061069
• PubChem ID: 2782941
• Update Time: 2025-04-21

1-(2-Chloro-6-fluoro-benzyl)-[1,4]diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluoro-benzyl)-[1,4]diazepane dihydrochloride
• 1-((2-Chloro-6-fluorophenyl)methyl)-1,4-diazepane dihydrochloride
• 674-706-8
• CS-0217433
• 1-(2-chloro-6-fluorobenzyl)homopiperazine dihydrochloride
• FS-5268
• 1-(2-chloro-6-fluorobenzyl)-1,4-diazepanedihydrochloride
• 1-[(2-chloro-6-fluorophenyl)methyl]-1,4-diazepane dihydrochloride
• AKOS015996065
• Z1741967271
• 1-(2-chloro-6-fluorobenzyl)-1,4-diazepane dihydrochloride
• EN300-7444585
• 1-[(2-chloro-6-fluorophenyl)methyl]-1,4-diazepane;dihydrochloride
• 1049733-74-5
• MFCD04973341
• 1-(2-Chloro-6-fluoro-benzyl)-[1,4]diazepane x 2 HCl
• G29101
• 1-(2-chloro-6-fluoro-benzyl)-[1,4]diazepane 2 hcl
• 1-(2-chloro-6-fluoro-benzyl)-[1,4]diazepanedihydrochloride

• MDL： MFCD04973341
• Inchi： 1S/C12H16ClFN2.2ClH/c13-11-3-1-4-12(14)10(11)9-16-7-2-5-15-6-8-16;;/h1,3-4,15H,2,5-9H2;2*1H
• InChI Key： LOJKPRBAIRCXJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCNCCC1)F.Cl.Cl

Computed Properties

• Exact Mass: 314.051960Da
• Monoisotopic Mass: 314.051960Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų